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BMS-066 solubility DMSO stock solution
preparation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Bms-066

CAS No.: 914946-88-6

Cat. No.: $521582

Available Chemical & Handling Data

The table below summarizes the key information for BMS-066 that is available from a commercial supplier

[1].

Property Value | Description

Molecular Formula C19H21N702 [1]

Molecular Weight 379.42 g/mol [1]

Recommended Store lyophilized at -20°C, keep desiccated. [1]
Storage
Solution Stability In solution, store at -20°C and use within 1 month to prevent loss of potency.

Aliquot to avoid multiple freeze/thaw cycles. [1]

Reported Solubility = Not specified

Recommended Protocol & Solubility Assessment
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In the absence of explicit solubility data, you can apply a standard protocol and an experimental assessment

to reliably prepare your stock solution.

Standard Preparation Workflow

For many small molecules in early research, a common practice is to prepare a concentrated stock solution in
DMSO, often at a concentration of 10-100 mM, which is then diluted into aqueous buffers for assays [2].

The following diagram outlines the workflow for a 10 mM stock solution preparation:
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Start Preparation

Aliquot and store at -20°C

Click to download full resolution via product page

Experimental Verification of Concentration and Solubility

Given the lack of data, it is highly advisable to confirm the concentration and solubility of your prepared

stock solution experimentally.
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¢ Quantitative NMR (QNMR): This is a highly reliable method for directly measuring the concentration
of your compound in the DMSO stock solution. The protocol involves using an internal standard with
a known concentration (e.g., maleic acid or dimethyl sulfone) and comparing the integral of a chosen
proton signal from BMS-066 with that of the standard [2].

¢ General Solubility Assessment via NMR: As described in one of the search results, you can
prepare a stock solution at a target concentration (e.g., 100 mM). After storing it and then diluting it to
a lower concentration (e.g., 1 mM), you can use *H NMR to check for precipitation (visible in the NMR
tube) and to quantify the actual dissolved concentration against a calibrated external or internal
standard [2].

Troubleshooting Common Issues

¢ Precipitation upon Dilution: If BMS-066 precipitates when your DMSO stock is added to an
aqueous assay buffer, consider using a lower final DMSO concentration (typically <1%), introducing a
solubility enhancer like cyclodextrins, or using a step-wise dilution protocol.

¢ Loss of Potency: BMS-066 is noted to lose potency in solution. Adhere to the supplier's
recommendation of using the solution within one month and avoid repeated freeze-thaw cycles by
storing in single-use aliquots [1].

e Low Apparent Solubility: If the compound does not fully dissolve at your target concentration, try
gentle warming (e.g., to 37°C), prolonged sonication in a water bath, or creating a fresh batch starting
from a lower concentration (e.g., 5 mM instead of 10 mM).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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